Bicyclo[3.2.2]nonane-1,5-diamine;dihydrochloride

• IUPAC Name: bicyclo[3.2.2]nonane-1,5-diamine;dihydrochloride
• InChI: InChI=1S/2C9H18N2.2ClH/c2*10-8-2-1-3-9(11,6-4-8)7-5-8;;/h2*1-7,10-11H2;2*1H
• InChI Key: RTZYVEWGXDPVLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(C1)(CC2)N)N.C1CC2(CCC(C1)(CC2)N)N.Cl.Cl
• Molecular Formula: C18H38Cl2N4
• Molecular Weight: 381.4 g/mol
• CAS No.: 1823330-98-8

Description

Bicyclo[3.2.2]nonane-1,5-diamine;dihydrochloride is a chemical compound with the molecular formula C₉H₂₀Cl₂N₂. It is categorized as an intermediate and is typically available in powder form.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: NC1(CC2)CCCC2(N)CC1.[H]Cl.[H]Cl. The impact of unsaturation on crystal structures and intermolecular networks of the six-membered rings has been found to be significant.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 226.1. It is typically available in powder form.

Safety and Hazards

The safety information available indicates that Bicyclo[3.2.2]nonane-1,5-diamine;dihydrochloride may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.